Cas no 1683545-35-8 (4-(Ethoxycarbonyldifluoromethyl)phenylboronic acid pinacol ester)

• Product Name: 4-(Ethoxycarbonyldifluoromethyl)phenylboronic acid pinacol ester
• CAS No: 1683545-35-8
• MF: C₁₆H₂₁BF₂O₄
• MW: 326.143352270126
• MDL: MFCD20278276
• CID: 4611015
• PubChem ID: 56776922
• Update Time: 2025-10-28

4-(Ethoxycarbonyldifluoromethyl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,2-Difluoro-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate
• 4-(Ethoxycarbonyldifluoromethyl)-phenyl-boronic acid pinacol ester
• 4-(Ethoxycarbonyldifluoromethyl)phenylboronic acid pinacol ester
• Ethyl 2,2-difluoro-2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetate
• ETHYL 2,2-DIFLUORO-2-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]ACETATE
• C16H21BF2O4
• SB34169
• Y2918
• D86006
• MFCD20278276
• CS-0145708
• Ethyl2,2-Difluoro-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate
• BLKXMWVVPMNZCZ-UHFFFAOYSA-N
• BS-27463
• 1683545-35-8

• MDL： MFCD20278276
• Inchi： 1S/C16H21BF2O4/c1-6-21-13(20)16(18,19)11-7-9-12(10-8-11)17-22-14(2,3)15(4,5)23-17/h7-10H,6H2,1-5H3
• InChI Key： BLKXMWVVPMNZCZ-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)F

Computed Properties

• Exact Mass: 326.1500956g/mol
• Monoisotopic Mass: 326.1500956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Additional information on 4-(Ethoxycarbonyldifluoromethyl)phenylboronic acid pinacol ester

Research Briefing on 4-(Ethoxycarbonyldifluoromethyl)phenylboronic acid pinacol ester (CAS: 1683545-35-8)

4-(Ethoxycarbonyldifluoromethyl)phenylboronic acid pinacol ester (CAS: 1683545-35-8) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This compound, characterized by its difluoromethyl and ethoxycarbonyl functional groups, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Recent studies have highlighted the role of this boronic ester in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. The difluoromethyl group enhances the metabolic stability and bioavailability of the resulting compounds, making it a valuable moiety in drug design. Researchers have also explored its utility in the development of positron emission tomography (PET) tracers, leveraging the boron atom's ability to participate in isotopic labeling for imaging applications.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized 4-(Ethoxycarbonyldifluoromethyl)phenylboronic acid pinacol ester as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the incorporation of this boronic ester significantly improved the selectivity and potency of the inhibitors against BTK, a critical target in the treatment of B-cell malignancies. The researchers employed advanced computational modeling and X-ray crystallography to elucidate the binding interactions, providing valuable insights for future drug design.

Another notable application of this compound was reported in a recent ACS Catalysis publication, where it was used in the development of a new class of fluorinated arylboronates for catalytic C–F bond activation. The study showcased the compound's ability to facilitate challenging transformations under mild conditions, expanding the toolkit available for synthetic chemists. The findings underscore the potential of 4-(Ethoxycarbonyldifluoromethyl)phenylboronic acid pinacol ester in enabling innovative synthetic methodologies.

Despite its promising applications, challenges remain in the large-scale production and handling of this boronic ester due to its sensitivity to moisture and air. Recent advancements in protective group strategies and stabilization techniques have addressed some of these issues, paving the way for broader adoption in industrial settings. Additionally, ongoing research is focused on optimizing the reaction conditions to enhance the yield and purity of the final products.

In conclusion, 4-(Ethoxycarbonyldifluoromethyl)phenylboronic acid pinacol ester (CAS: 1683545-35-8) represents a valuable tool in the arsenal of medicinal chemists and synthetic biologists. Its unique structural features and versatile reactivity make it a cornerstone in the development of next-generation therapeutics and diagnostic agents. Future research will likely explore its applications in emerging areas such as proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies, further solidifying its role in advancing chemical biology and drug discovery.